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Compound of Interest

Compound Name:
O-Phenylhydroxylamine

hydrochloride

Cat. No.: B1366627 Get Quote

For Researchers, Scientists, and Drug Development Professionals

O-Phenylhydroxylamine hydrochloride is a chemical compound utilized in various research

and development applications, including as a building block in the synthesis of pharmaceuticals

and agrochemicals.[1] Its potential for biological activity necessitates a thorough understanding

of its hazards and strict adherence to safety protocols to mitigate risks of exposure.[1] This

guide provides essential, immediate safety and logistical information for handling O-
Phenylhydroxylamine hydrochloride in a laboratory setting.

Hazard Identification and Risk Assessment
O-Phenylhydroxylamine hydrochloride is classified as a hazardous substance. A thorough

risk assessment must be conducted before any handling of this chemical.

Primary Hazards:

Acute Toxicity (Oral): Toxic if swallowed.[2][3][4] Ingestion can lead to severe health

complications and requires immediate medical attention.[5]

Skin Irritation: Causes skin irritation upon contact.[5][6]

Serious Eye Irritation: Can cause serious eye irritation.[5]

Respiratory Irritation: May cause respiratory irritation if inhaled.[5]
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GHS Hazard Classification:

Hazard Class Category Signal Word Hazard Statement

Acute toxicity, Oral Category 3 Danger
H301: Toxic if

swallowed[4]

Skin

Corrosion/Irritation
Category 2 Warning

H315: Causes skin

irritation[7]

Serious Eye

Damage/Eye Irritation
Category 2A Warning

H319: Causes serious

eye irritation[7]

Specific target organ

toxicity — Single

exposure

Category 3 Warning
H335: May cause

respiratory irritation[7]

Personal Protective Equipment (PPE)
A comprehensive PPE ensemble is mandatory to prevent exposure when handling O-
Phenylhydroxylamine hydrochloride.[8] The selection of PPE should be based on a

thorough risk assessment of the specific procedures being performed.[9]
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PPE Category Specification Rationale

Hand Protection

Chemical-impermeable gloves

(e.g., nitrile rubber).[8] Double

gloving is recommended.

To prevent skin contact, which

can cause irritation.[8][10]

Eye & Face Protection
Splash-proof safety goggles

and a face shield.[5][8][9]

To protect against splashes

that can cause serious eye

damage.[5][8]

Skin & Body Protection

A lab coat is the minimum

requirement. For handling

larger quantities or when there

is a risk of splashing,

disposable protective clothing

(e.g., Tyvek) should be worn.

[8][9]

To protect the skin from

irritation. Contaminated

clothing must be removed

immediately.[5][8]

Respiratory Protection

For weighing or handling the

solid that may generate dust, a

NIOSH-approved respirator

with an appropriate particulate

filter is necessary.[5][11][12]

To prevent inhalation, which

can cause respiratory irritation.

[5]

Operational Plan for Handling
A strict, procedural workflow is essential for the safe handling of O-Phenylhydroxylamine
hydrochloride.

Engineering Controls
All handling of O-Phenylhydroxylamine hydrochloride, especially the solid form, should be

conducted in a certified chemical fume hood to minimize inhalation exposure.[10]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[5][13]

Step-by-Step Handling Procedure
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Storage
Store in a cool, dry, and well-ventilated place.[13][14]

Keep the container tightly closed.[5][14]

Store locked up.[2][3]

The compound is hygroscopic and may be sensitive to moisture.[5][14] Store under an inert

gas.[3][14]

Emergency Procedures
Immediate and appropriate action is critical in the event of an exposure or spill.

First-Aid Measures
Exposure Route First-Aid Procedure

Ingestion

IF SWALLOWED: Immediately call a POISON

CENTER or doctor/physician.[2][5] Rinse mouth.

[2] Do NOT induce vomiting.[2]

Inhalation

IF INHALED: Remove person to fresh air and

keep comfortable for breathing.[5] If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration.[2] Call a POISON CENTER

or doctor if you feel unwell.[5]

Skin Contact

IF ON SKIN: Take off immediately all

contaminated clothing.[2] Wash with plenty of

soap and water.[5] If skin irritation occurs: Get

medical advice/attention.[5]

Eye Contact

IF IN EYES: Rinse cautiously with water for

several minutes.[5] Remove contact lenses, if

present and easy to do. Continue rinsing for at

least 15 minutes.[2][5] If eye irritation persists:

Get medical advice/attention.[5]
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Spill Response
Minor Spill: Evacuate non-essential personnel and ensure adequate ventilation.[3][14] Avoid

dust formation.[2] Collect the spilled material using appropriate tools and place it in a

suitable, sealed container for disposal.[14]

Major Spill: Evacuate the area immediately.[3] Prevent the spill from entering drains.[2]

Contact your institution's environmental health and safety department for assistance.

Disposal Plan
All waste contaminated with O-Phenylhydroxylamine hydrochloride is considered hazardous

waste and must be disposed of according to institutional, local, state, and federal regulations.

[2][15][16]

Solid Waste: Contaminated gloves, gowns, bench paper, and other solid materials should be

placed in a designated, labeled, and sealed hazardous waste container.[10]

Liquid Waste: Unused solutions containing O-Phenylhydroxylamine hydrochloride and

contaminated liquid waste should be collected in a clearly labeled, leak-proof container for

hazardous chemical waste.[10]

Sharps: Contaminated needles, syringes, and other sharps must be disposed of in a

designated sharps container.[10]

Waste Streams Containment

Final Disposal

Solid Waste
(Gloves, Gowns, etc.)

Labeled, Sealed
Hazardous Waste Container

Liquid Waste
(Unused Solutions)

Labeled, Leak-Proof
Hazardous Waste Container

Contaminated Sharps Designated
Sharps Container

Approved Hazardous
Waste Facility
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Waste Disposal Workflow

Conclusion
Handling O-Phenylhydroxylamine hydrochloride safely requires a proactive approach to risk

management, encompassing a thorough understanding of its hazards, the consistent use of

appropriate personal protective equipment, adherence to established handling procedures, and

a clear plan for emergencies and waste disposal. By integrating these principles into your

laboratory practices, you can mitigate the risks associated with this compound and ensure a

safe research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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